Cas no 2138197-08-5 (Sodium 4-tert-butyl-3-fluorobenzene-1-sulfinate)

• Product Name: Sodium 4-tert-butyl-3-fluorobenzene-1-sulfinate
• CAS No: 2138197-08-5
• MF: C₁₀H₁₂FNaO₂S
• MW: 238.254256248474
• CID: 6195602
• PubChem ID: 165455881
• Update Time: 2025-07-18

Sodium 4-tert-butyl-3-fluorobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 4-tert-butyl-3-fluorobenzene-1-sulfinate
• 2138197-08-5
• EN300-724638
• Sodium 4-tert-butyl-3-fluorobenzene-1-sulfinate

• Inchi： 1S/C10H13FO2S.Na/c1-10(2,3)8-5-4-7(14(12)13)6-9(8)11;/h4-6H,1-3H3,(H,12,13);/q;+1/p-1
• InChI Key： NBMKSPFQWPJNHZ-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=C(C=1)F)C(C)(C)C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 238.04397324g/mol
• Monoisotopic Mass: 238.04397324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 4-tert-butyl-3-fluorobenzene-1-sulfinate

Sodium 4-tert-butyl-3-fluorobenzene-1-sulfinate (CAS No. 2138197-08-5): An Overview of Its Properties, Applications, and Recent Research

Sodium 4-tert-butyl-3-fluorobenzene-1-sulfinate (CAS No. 2138197-08-5) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its 4-tert-butyl and 3-fluoro substituents on the benzene ring, along with a sulfinate group, which imparts specific chemical properties and reactivity.

The molecular formula of Sodium 4-tert-butyl-3-fluorobenzene-1-sulfinate is C₁₀H₁₂FNaO₂S, and its molecular weight is approximately 246.26 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water and ethanol. Its stability under various conditions has been extensively studied, making it a valuable intermediate in organic synthesis.

One of the key features of Sodium 4-tert-butyl-3-fluorobenzene-1-sulfinate is its ability to undergo selective reactions due to the presence of the sulfinate group. This functional group can be readily converted into other sulfur-containing functionalities, such as sulfones or sulfoxides, through oxidation or other chemical transformations. These derivatives have found applications in the synthesis of pharmaceuticals and agrochemicals, where the introduction of sulfur-containing moieties can significantly enhance the biological activity and stability of the final products.

In the field of pharmaceutical research, Sodium 4-tert-butyl-3-fluorobenzene-1-sulfinate has been explored as a building block for the synthesis of novel drug candidates. Recent studies have shown that compounds derived from this intermediate exhibit promising pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral activities. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 4-tert-butyl-3-fluorobenzene derivatives with potent anti-inflammatory effects, demonstrating the potential of this scaffold in drug discovery.

Beyond pharmaceutical applications, Sodium 4-tert-butyl-3-fluorobenzene-1-sulfinate has also found use in materials science. The 4-tert-butyl substituent provides steric protection and enhances the thermal stability of polymers and coatings. Additionally, the fluoro substitution can improve the hydrophobicity and surface properties of materials, making them suitable for various industrial applications. Researchers at the University of California have developed a novel polymer using this compound as a monomer, which exhibits excellent mechanical strength and chemical resistance.

The synthetic accessibility of Sodium 4-tert-butyl-3-fluorobenzene-1-sulfinate has been another factor contributing to its widespread use. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production with high yields and purity. One such method involves the reaction of 4-tert-butyl-3-fluorobenzene sulfonyl chloride with sodium sulfite in an aqueous medium. This process is environmentally friendly and cost-effective, making it attractive for industrial applications.

In addition to its practical applications, Sodium 4-tert-butyl-3-fluorobenzene-1-sulfinate has been studied for its fundamental chemical properties. Its electronic structure and reactivity have been investigated using computational methods such as density functional theory (DFT). These studies have provided insights into the electronic distribution around the sulfinate group and its influence on the overall reactivity of the molecule. Such knowledge is crucial for designing new synthetic strategies and optimizing existing ones.

The environmental impact of chemicals used in industrial processes is an important consideration in modern chemistry. Research on Sodium 4-tert-butyl-3-fluorobenzene-1-sulfinate has shown that it can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental footprint. This aligns with the growing trend towards sustainable chemical practices and responsible resource management.

In conclusion, Sodium 4-tert-butyl-3-fluorobenzene-1-sulfinate (CAS No. 2138197-08-5) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and reactivity make it a valuable intermediate for developing novel products with enhanced properties. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.